Cas no 2229281-10-9 (1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclobutane-1-carbonitrile)

• Product Name: 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclobutane-1-carbonitrile
• CAS No: 2229281-10-9
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6282046
• PubChem ID: 165657629
• Update Time: 2025-10-28

1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclobutane-1-carbonitrile
• 2229281-10-9
• 1-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}cyclobutane-1-carbonitrile
• EN300-1754851

• Inchi： 1S/C14H18N2O/c1-16(2)9-11-8-12(4-5-13(11)17)14(10-15)6-3-7-14/h4-5,8,17H,3,6-7,9H2,1-2H3
• InChI Key： QUZNUFHVRSQCMH-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclobutane-1-carbonitrile

1-{3-(Dimethylamino)methyl-4-hydroxyphenyl}cyclobutane-1-carbonitrile

The compound 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclobutane-1-carbonitrile (CAS No. 2229281-10-9) is a complex organic molecule with a unique structure that combines a cyclobutane ring, a cyano group, and a substituted phenyl group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its structure, which includes a dimethylamino group and a hydroxyphenyl moiety, contributes to its versatile chemical properties.

Recent studies have highlighted the importance of cyclobutane rings in organic chemistry, particularly in drug design. The cyclobutane ring in this compound is known for its strained geometry, which can influence the molecule's reactivity and stability. This feature makes it a valuable component in the development of novel therapeutic agents. Additionally, the presence of the cyano group enhances the compound's ability to participate in various chemical reactions, such as nucleophilic additions and substitutions.

The dimethylamino group attached to the phenyl ring introduces electron-donating properties, which can modulate the electronic environment of the molecule. This is particularly significant in pharmaceutical applications, where such modifications can influence drug absorption, distribution, metabolism, and excretion (ADME). The hydroxyphenyl group further adds to the molecule's complexity by introducing hydrophilic properties, which can improve solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled more efficient methods for synthesizing this compound. Researchers have explored various strategies, including palladium-catalyzed cross-coupling reactions and organocatalytic processes, to achieve higher yields and better purity. These methods not only streamline the synthesis but also pave the way for large-scale production, making this compound more accessible for industrial applications.

In terms of pharmacological activity, 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclobutane-1-carbonitrile has shown promise as a potential candidate for anti-inflammatory and anti-cancer therapies. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation pathways and its selective cytotoxicity against cancer cells. These findings underscore its potential as a lead compound for drug development.

The unique combination of structural features in this compound also makes it an interesting candidate for materials science applications. Its rigid cyclobutane ring and functional groups can be exploited in the design of advanced materials with tailored mechanical and electronic properties. For instance, it could serve as a building block for constructing polymers or nanomaterials with enhanced functionality.

As research on this compound continues to evolve, there is growing interest in understanding its interactions with biological systems at a molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, are being employed to predict its binding affinities to various protein targets. These insights are crucial for optimizing its therapeutic potential and minimizing off-target effects.

In conclusion, 1-{3-(dimethylamino)methyl-4-hydroxyphenyl}cyclobutane-1-carbonitrile (CAS No. 2229281-10-9) is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a promising candidate for future innovations in medicine and materials science.